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Compound of Interest

Compound Name: Pifusertib hydrochloride

Cat. No.: B10824939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of Pifusertib
hydrochloride in Dimethyl Sulfoxide (DMSO) for various in vitro experimental applications.

Adherence to these guidelines will help ensure the reproducibility and accuracy of experimental

results.

Product Information
Pifusertib hydrochloride (also known as TAS-117 hydrochloride) is a potent, selective, and

orally active allosteric inhibitor of Akt (Protein Kinase B).[1][2] It demonstrates inhibitory activity

against all three Akt isoforms (Akt1, Akt2, and Akt3). By inhibiting the phosphatidylinositol 3-

kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling pathway, Pifusertib
hydrochloride can induce apoptosis and autophagy, making it a subject of interest in cancer

research.[1][3][4][5]

Quantitative Data Summary
The following tables summarize the key quantitative data for Pifusertib hydrochloride.

Table 1: Solubility and Molecular Properties
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Parameter Value Reference

Molecular Formula C₂₆H₂₅ClN₄O₂ [1]

Molecular Weight 460.96 g/mol [1]

Solubility in DMSO 62.5 mg/mL (135.59 mM) [1][3]

Appearance White to yellow solid [1]

Note: To achieve the indicated solubility in DMSO, the use of ultrasonication and gentle

warming (up to 60°C) is recommended. It is also advised to use a fresh, anhydrous grade of

DMSO, as its hygroscopic nature can affect solubility.[1][3]

Table 2: IC₅₀ Values

Target IC₅₀ Reference

Akt1 4.8 nM [1][2][3]

Akt2 1.6 nM [1][2][3]

Akt3 44 nM [1][2][3]

Table 3: Storage and Stability of Stock Solutions in DMSO
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Storage
Temperature

Stability Recommendations Reference

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Store in a

sealed, moisture-free

container.

[1][6]

-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Store in a

sealed, moisture-free

container.

[1][6]

Experimental Protocols
Preparation of a 10 mM Pifusertib Hydrochloride Stock
Solution in DMSO
Materials:

Pifusertib hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Protocol:

Pre-weighing Preparation: Before opening, centrifuge the vial of Pifusertib hydrochloride
powder to ensure all the powder is at the bottom.
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Weighing: Accurately weigh the desired amount of Pifusertib hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.61 mg of the compound

(Molecular Weight = 460.96 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

stock, add 1 mL of DMSO to 4.61 mg of Pifusertib hydrochloride.

Solubilization: Vortex the solution thoroughly. If the compound does not fully dissolve, gentle

warming in a water bath (up to 60°C) and/or sonication can be used to aid dissolution.[1][3]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will prevent contamination and degradation from repeated

freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six

months.[1][6]

Preparation of Working Solutions for Cell-Based Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.[6]

To prevent precipitation of the compound in the aqueous cell culture medium, it is

recommended to perform serial dilutions in DMSO before the final dilution into the medium.

[7]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Protocol (Example: Preparing a 1 µM working solution from a 10 mM stock):

Intermediate Dilution (in DMSO): Prepare an intermediate dilution of the 10 mM stock

solution in DMSO. For example, dilute the 10 mM stock 1:100 in DMSO to obtain a 100 µM

solution.
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Final Dilution (in Culture Medium): Add the appropriate volume of the intermediate DMSO

solution to the pre-warmed cell culture medium. To achieve a final concentration of 1 µM, you

would add 10 µL of the 100 µM intermediate solution to 990 µL of cell culture medium (a

1:100 dilution). This results in a final DMSO concentration of 0.1%.

Mixing and Application: Gently mix the final working solution and immediately add it to your

cells.

Visualizations
Pifusertib Hydrochloride Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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